1'-(3,3-dimethylbutyl)-N-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: 1-[1-(3,3-dimethylbutyl)piperidin-4-yl]-N-(pyridin-3-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H38N4O/c1-23(2,3)10-15-26-13-8-21(9-14-26)27-12-5-7-20(18-27)22(28)25-17-19-6-4-11-24-16-19/h4,6,11,16,20-21H,5,7-10,12-15,17-18H2,1-3H3,(H,25,28)
• InChI Key: WQPNFRBBFHKNRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCN1CCC(CC1)N2CCCC(C2)C(=O)NCC3=CN=CC=C3
• Molecular Formula: C23H38N4O
• Molecular Weight: 386.6 g/mol

Description

1-(3,3-dimethylbutyl)-N-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide, also known as DM-235, is a chemical compound that belongs to the class of piperidine derivatives. DM-235 is a promising drug candidate due to its potential therapeutic applications. The purpose of

Mechanism of Action

The exact mechanism of action of 1'-(3,3-dimethylbutyl)-N-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is not fully understood, but it is believed to act on the cholinergic system in the brain. This compound is a cholinesterase inhibitor, which means that it prevents the breakdown of acetylcholine in the brain. Acetylcholine is a neurotransmitter that is involved in various cognitive functions, including memory and learning.
Biochemical and Physiological Effects
This compound has been shown to increase acetylcholine levels in the brain, which can improve cognitive function. It has also been shown to have anti-inflammatory effects, which can reduce inflammation in the brain and other tissues. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

1'-(3,3-dimethylbutyl)-N-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has several advantages for lab experiments, including its high yield synthesis method and its potential therapeutic applications. However, there are also limitations to its use in lab experiments, including the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 1'-(3,3-dimethylbutyl)-N-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide. One potential area of research is its use in the treatment of Alzheimer's disease and other neurodegenerative disorders. Another potential area of research is its use in the treatment of inflammatory bowel disease. Further research is also needed to fully understand its mechanism of action and potential side effects. Overall, this compound has significant potential as a therapeutic agent and warrants further investigation.

Synthesis Methods

1'-(3,3-dimethylbutyl)-N-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide is synthesized through a multi-step process that involves the reaction of 1,4'-bipiperidine-3-carboxylic acid with 3,3-dimethylbutylamine and pyridine-3-carboxaldehyde. The reaction results in the formation of this compound as a white solid with a high yield.

Scientific Research Applications

1'-(3,3-dimethylbutyl)-N-(pyridin-3-ylmethyl)-1,4'-bipiperidine-3-carboxamide has been extensively studied for its therapeutic potential in various diseases. It has been shown to have neuroprotective effects and is being investigated as a potential treatment for Alzheimer's disease and other neurodegenerative disorders. This compound has also been shown to have anti-inflammatory effects and is being studied for its potential use in the treatment of inflammatory bowel disease.